![molecular formula C15H16O5 B037922 2-(2-Hydroxypropan-2-yl)-9-methoxy-2,3-dihydrofuro(3,2-g)chromen-7-one CAS No. 121498-42-8](/img/structure/B37922.png)
2-(2-Hydroxypropan-2-yl)-9-methoxy-2,3-dihydrofuro(3,2-g)chromen-7-one
Overview
Description
2-(2-Hydroxypropan-2-yl)-9-methoxy-2,3-dihydrofuro(3,2-g)chromen-7-one is a chemical compound that belongs to the class of flavonoids. This compound has gained attention due to its potential therapeutic applications.
Scientific Research Applications
Antibacterial Activity
One significant application of compounds related to 2-(2-Hydroxypropan-2-yl)-9-methoxy-2,3-dihydrofuro(3,2-g)chromen-7-one is in the realm of antibacterial research. For instance, a study by Velpula et al. (2015) synthesized a series of chromen-2-one derivatives, displaying notable antibacterial activity against various bacterial strains such as S. aureus, B. thuringiensis, E. coli, and K. pneumoniae. These compounds, similar in structure to the one , show potential as broad-spectrum antibacterial agents (Velpula, Janardhan, Gali, Sargam, & Bavantula, 2015).
Synthesis and Chemical Properties
The synthesis and chemical properties of compounds structurally related to this compound have been extensively studied. A research by Yamaguchi et al. (1992) explored the preparation of chromen-2-yl acetic acids, providing valuable insights into the synthesis pathways and chemical behaviors of these compounds (Yamaguchi, Takahashi, & Kawase, 1992).
Biotransformation Studies
Ghasemi et al. (2019) investigated the biotransformation of certain furanocoumarins by fungi species, leading to the formation of hydroxylated metabolites. This study provides insights into the metabolic pathways and potential biological transformations of compounds similar to this compound (Ghasemi, Habibi, Mohajeri, & Yousefi, 2019).
Dipole Moment Estimation
Joshi et al. (2015) conducted a study to estimate the ground and excited-state dipole moments of a synthesized coumarin derivative. This research is crucial for understanding the photophysical properties of chromen-2-one compounds, which can be applied to the compound (Joshi, Kumari, Bhattacharjee, Sakhuja, & Pant, 2015).
properties
IUPAC Name |
2-(2-hydroxypropan-2-yl)-9-methoxy-2,3-dihydrofuro[3,2-g]chromen-7-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O5/c1-15(2,17)10-7-9-6-8-4-5-11(16)20-12(8)14(18-3)13(9)19-10/h4-6,10,17H,7H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMOMCIKYMUNSPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1CC2=C(O1)C(=C3C(=C2)C=CC(=O)O3)OC)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O5 | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60923827 | |
Record name | 2-(2-Hydroxypropan-2-yl)-9-methoxy-2,3-dihydro-7H-furo[3,2-g][1]benzopyran-7-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60923827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.28 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
121498-42-8 | |
Record name | Furo(3,2-g)chromen-7-one, 2,3-dihydro-2-(2-hydroxypropan-2-yl)-9-methoxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0121498428 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(2-Hydroxypropan-2-yl)-9-methoxy-2,3-dihydro-7H-furo[3,2-g][1]benzopyran-7-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60923827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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